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Compound of Interest

Compound Name: (3R,5R)-Rosuvastatin Lactone-d6

Cat. No.: B12391846 Get Quote

This technical guide provides a comprehensive overview of (3R,5R)-Rosuvastatin Lactone-
d6, a deuterated isotopologue of a key intermediate in the synthesis of Rosuvastatin. It is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its molecular properties, analytical characterization, and synthesis.

Core Data Presentation
The quantitative data for (3R,5R)-Rosuvastatin Lactone and its deuterated form are

summarized in the table below for easy comparison. The molecular formula for the unlabeled

lactone is C22H26FN3O5S.[1][2][3] The deuterated variant, (3R,5R)-Rosuvastatin Lactone-
d6, has six deuterium atoms replacing six hydrogen atoms on the isopropyl group.

Property
(3R,5R)-Rosuvastatin
Lactone

(3R,5R)-Rosuvastatin
Lactone-d6

Molecular Formula C22H26FN3O5S C22H20D6FN3O5S

Molar Mass ( g/mol ) 463.52[1][2][3] 469.56

Experimental Protocols
Detailed methodologies for the characterization of (3R,5R)-Rosuvastatin Lactone-d6 are

outlined below. These protocols are based on established methods for the analysis of

Rosuvastatin and its related compounds.
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Mass Spectrometry (MS)
A high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is

employed for the sensitive and selective quantification of (3R,5R)-Rosuvastatin Lactone-d6.

Sample Preparation:

A stock solution of the analyte is prepared in a 1:1 (v/v) methanol-water mixture.

Calibration standards and quality control samples are prepared by spiking the stock

solution into the desired matrix (e.g., human plasma).

Protein precipitation is performed by adding acetonitrile to the plasma samples.

The samples are vortexed and centrifuged.

The supernatant is transferred to a new tube and evaporated to dryness under a stream of

nitrogen at 40°C.

The residue is reconstituted in the mobile phase for injection.

Liquid Chromatography:

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm).

Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (A) and

acetonitrile (B).

Flow Rate: 0.5 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion (m/z): 470.2 (for [M+H]+ of the d6 lactone).
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Product Ion (m/z): Specific product ions would be determined by infusion and

fragmentation studies.

Instrument Parameters: Source temperature, gas flows, and collision energy should be

optimized for maximum sensitivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are utilized for the structural confirmation of (3R,5R)-
Rosuvastatin Lactone-d6. The absence of signals corresponding to the isopropyl methyl

protons in the ¹H NMR spectrum confirms the successful deuteration.

Sample Preparation:

Approximately 5-10 mg of the sample is dissolved in 0.6 mL of a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

The solution is transferred to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Spectrometer: 400 MHz or higher field strength.

Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

Parameters: A standard proton experiment is performed with a sufficient number of scans

to achieve a good signal-to-noise ratio. Key parameters to consider include the pulse

angle, relaxation delay, and acquisition time.

¹³C NMR Spectroscopy:

Spectrometer: 100 MHz or higher.

Parameters: A standard carbon experiment with proton decoupling.
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The synthesis of (3R,5R)-Rosuvastatin Lactone typically involves a key Wittig reaction to form

the ethylenic bond. The following diagram illustrates a general workflow for its preparation.
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Caption: A generalized workflow for the synthesis of (3R,5R)-Rosuvastatin Lactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1422954-11-7|(3R,5R)-Rosuvastatin Lactone|BLD Pharm [bldpharm.com]

2. medchemexpress.com [medchemexpress.com]

3. CAS # 1422954-11-7, Rosuvastatin (3R,5R)-Lactone, (3R,5R)-Rosuvastatin Lactone,N-[4-
(4-fluorophenyl)-5-[(E)-2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethenyl]-6-propan-2-ylpyrimidin-
2-yl]-N-methylmethanesulfonamide - chemBlink [ww.chemblink.com]

To cite this document: BenchChem. [An In-depth Technical Guide on (3R,5R)-Rosuvastatin
Lactone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391846#molecular-weight-of-3r-5r-rosuvastatin-
lactone-d6]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12391846?utm_src=pdf-body-img
https://www.benchchem.com/product/b12391846?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/1422954-11-7.html
https://www.medchemexpress.com/3r-5r-rosuvastatin-lactone.html
http://ww.chemblink.com/products/1422954-11-7.htm
http://ww.chemblink.com/products/1422954-11-7.htm
http://ww.chemblink.com/products/1422954-11-7.htm
https://www.benchchem.com/product/b12391846#molecular-weight-of-3r-5r-rosuvastatin-lactone-d6
https://www.benchchem.com/product/b12391846#molecular-weight-of-3r-5r-rosuvastatin-lactone-d6
https://www.benchchem.com/product/b12391846#molecular-weight-of-3r-5r-rosuvastatin-lactone-d6
https://www.benchchem.com/product/b12391846#molecular-weight-of-3r-5r-rosuvastatin-lactone-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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